[(2-{[2-(2-Chlorophenyl)ethyl]amino}-2-oxoethyl)-(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-[2-(2-chlorophenyl)ethylamino]-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C19H21ClN2O4/c1-26-16-8-6-15(7-9-16)22(13-19(24)25)12-18(23)21-11-10-14-4-2-3-5-17(14)20/h2-9H,10-13H2,1H3,(H,21,23)(H,24,25)
• InChI Key: CQPMTEMXBWYNRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NCCC2=CC=CC=C2Cl)CC(=O)O
• Molecular Formula: C19H21ClN2O4
• DSSTOX Substance ID: DTXSID201136739
• Molecular Weight: 376.8 g/mol
• CAS RN: 1142204-34-9

Description

[(2-{[2-(2-Chlorophenyl)ethyl]amino}-2-oxoethyl)-(4-methoxyphenyl)amino]acetic acid is a useful research compound. Its molecular formula is C19H21ClN2O4 and its molecular weight is 376.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

[(2-{[2-(2-Chlorophenyl)ethyl]amino}-2-oxoethyl)-(4-methoxyphenyl)amino]acetic acid and its derivatives have been studied for their potential as antimicrobial agents. Sah et al. (2014) synthesized formazans from a Mannich base of a similar compound and evaluated their antimicrobial activity against bacterial strains like Escherichia coli, Salmonella typhi, and fungal strains including Aspergillus niger and Candida albicans. The compounds showed moderate antimicrobial activity (Sah, Bidawat, Seth, & Gharu, 2014).

Corrosion Inhibitors

Another application is in the field of corrosion inhibition. Zarrouk et al. (2014) performed quantum chemical calculations on related quinoxalines compounds, including one structurally similar to the queried compound, to determine their efficiency as corrosion inhibitors for copper in nitric acid media. Their theoretical results were consistent with experimental data, suggesting potential applications in corrosion protection (Zarrouk, Hammouti, Dafali, Bouachrine, Zarrok, Boukhris, & Al-Deyab, 2014).

Inhibition of Ethylene Formation in Plants

In the agricultural sector, Kirchner et al. (1993) explored the use of new derivatives of aminooxyacetic acid, which bear resemblance to the queried compound, in inhibiting ethylene formation in higher plants. Their research indicated that these compounds reduced ethylene evolution in leaf discs of oilseed rape and drought-stressed barley leaves, suggesting a role in delaying plant senescence (Kirchner, Schmidt, Jung, & Rademacher, 1993).

Synthesis and Characterization

The compound and its derivatives have also been the subject of synthesis and characterization studies. Desai, Shihora, and Moradia (2007) synthesized new quinazolines derivatives structurally similar to the queried compound and evaluated their antimicrobial activities, indicating a potential application in pharmaceutical research (Desai, Shihora, & Moradia, 2007).